Cas no 848616-45-5 ([cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol)

• Product Name: [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
• CAS No: 848616-45-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD15072115
• CID: 1831813
• PubChem ID: 16726851
• Update Time: 2025-07-30

[cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• cis-pyrrolidine-3,4-diyldimethanol
• [(3S,4R)-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
• (3R,4S)-rel-3,4-Pyrrolidinedimethanol
• [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
• 848616-45-5
• AKOS006377334
• (3S,4R)-Pyrrolidine-3,4-diyldimethanol
• (cis)-3,4-pyrrolidinediyldimethanol
• (3R,4S)-pyrrolidine-3,4-diyldimethanol
• EN300-333677
• ZRERAZQFEFFXSJ-OLQVQODUSA-N
• SCHEMBL1189015
• 1239999-38-2

• MDL： MFCD15072115
• Inchi： 1S/C6H13NO2/c8-4-6-2-1-3-7(6)5-9/h6,8-9H,1-5H2/t6-/m1/s1
• InChI Key： JOXFRTIMRUMHML-ZCFIWIBFSA-N
• SMILES： OC[C@H]1CCCN1CO

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.7Ų

[cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol

Comprehensive Overview of [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol (CAS No. 848616-45-5)

[cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol (CAS No. 848616-45-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cis configuration and hydroxymethyl and methanol functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol is composed of a pyrrolidine ring with a hydroxymethyl group at the 4-position and a methanol group at the 3-position. This specific arrangement confers the molecule with distinct properties, including solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings suggest that [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol could be developed into a novel therapeutic agent for these debilitating conditions.

The synthesis of [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol involves several well-established chemical reactions, including ring-opening reactions and functional group manipulations. The ability to synthesize this compound efficiently and on a large scale is essential for its practical application in pharmaceuticals. Recent advancements in synthetic methodologies have improved the yield and purity of [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects, paving the way for more advanced clinical studies. These trials aim to assess the compound's therapeutic potential in treating various diseases, including those mentioned above.

The pharmacokinetic properties of [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders.

In conclusion, [cis-4-(hydroxymethyl)pyrrolidin-3-yl]methanol (CAS No. 848616-45-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.